Cas no 39131-05-0 (2-(dimethylamino)-4(5H)-Thiazolone)

• Product name: 2-(dimethylamino)-4(5H)-Thiazolone
• CAS No: 39131-05-0
• MF: C₅H₈N₂OS
• MW: 144.19482
• CID: 1111885
• PubChem ID: 12705226

2-(dimethylamino)-4(5H)-Thiazolone Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-4(5H)-Thiazolone
• 2-(dimethylamino)-1,3-thiazol-4-one
• 2-dimethylamino-4-thiazolinone
• DTXSID80507461
• SCHEMBL12313416
• 39131-05-0
• 2-(Dimethylamino)-1,3-thiazol-4(5H)-one

• Inchi： InChI=1S/C5H8N2OS/c1-7(2)5-6-4(8)3-9-5/h3H2,1-2H3
• InChI Key： OVFRBDHKHYXPHA-UHFFFAOYSA-N
• SMILES： CN(C)C1=NC(=O)CS1

Computed Properties

• Exact Mass: 144.03584
• Monoisotopic Mass: 144.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines